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Compound of Interest

Compound Name: 2-Fluoro-3-hydroxypyridine

Cat. No.: B122602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and reactivity of 2-Fluoro-3-hydroxypyridine. The information is intended to

support research and development activities in medicinal chemistry, organic synthesis, and

materials science.

Core Chemical and Physical Properties
2-Fluoro-3-hydroxypyridine, also known as 2-Fluoro-3-pyridinol, is a substituted pyridine

derivative with significant applications as an intermediate in the synthesis of pharmaceuticals

and other fine chemicals.[1][2] Its physical and chemical characteristics are summarized below.
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Property Value Citations

Molecular Formula C₅H₄FNO [3][4][5][6]

Molecular Weight 113.09 g/mol [3][4][6][7]

CAS Number 174669-74-0 [3][4][6][8]

Appearance
White to light yellow crystalline

solid or powder.
[2][5][6][9]

Melting Point 131-133 °C [2][5][6][7]

Boiling Point 306.7 ± 22.0 °C (Predicted) [2][5][6]

Solubility
Soluble in DMSO and

Methanol.
[5][6]

pKa 4.92 ± 0.10 (Predicted) [5][6]

Density 1.325 ± 0.06 g/cm³ (Predicted) [6]

Vapor Pressure 0.000418 mmHg at 25°C [5]

Flash Point 139.3 °C [5]

Refractive Index 1.526 [5]

LogP 0.9263 [3][5]

Topological Polar Surface Area

(TPSA)
33.12 Å² [3]

Hydrogen Bond Donors 1 [3][5]

Hydrogen Bond Acceptors 3 [5]

Synthesis and Experimental Protocols
Several synthetic routes to 2-Fluoro-3-hydroxypyridine have been reported. The following

sections detail two common experimental protocols.

Protocol 1: Synthesis from 2-Chloro-3-nitropyridine
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This multi-step synthesis is an economical and industrially viable method for producing 2-
Fluoro-3-hydroxypyridine.[1] It involves fluorination, reduction of the nitro group, and

subsequent diazotization followed by hydrolysis.

Step 1: Fluorination

Step 2: Reduction

Step 3: Diazotization & Hydrolysis

2-Chloro-3-nitropyridine

2-Fluoro-3-nitropyridine

Fluoride reagent (e.g., CsF)
Solvent (DMF or DMSO)

140-150°C

2-Fluoro-3-nitropyridine

3-Amino-2-fluoropyridine

Fe powder, NH₄Cl
Ethanol/Water or Methanol/Water

Reflux

3-Amino-2-fluoropyridine

2-Fluoro-3-hydroxypyridine

1. NaNO₂, H₂SO₄ (aq), 0-5°C
2. Heat to 60°C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b122602?utm_src=pdf-body
https://www.benchchem.com/product/b122602?utm_src=pdf-body
https://wap.guidechem.com/question/how-can-2-fluoro-3-hydroxypyri-id149678.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis workflow from 2-Chloro-3-nitropyridine.

Methodology:

Fluorination: 2-Chloro-3-nitropyridine is dissolved in a solvent such as DMF or DMSO with a

fluoride reagent (e.g., Cesium Fluoride).[1] The molar ratio of the fluoride reagent to 2-chloro-

3-nitropyridine is typically between 1.5:1 and 2.5:1.[1] The mixture is heated to 140-150°C

under a nitrogen atmosphere until the starting material is consumed.[1] After cooling, water is

added, and the product, 2-Fluoro-3-nitropyridine, is extracted with ethyl acetate.[1]

Reduction: The obtained 2-Fluoro-3-nitropyridine is reduced to 3-Amino-2-fluoropyridine. Iron

powder (4-5 molar equivalents) and ammonium chloride (1.5-2 molar equivalents) are

dissolved in an aqueous solution of ethanol or methanol and heated to reflux.[1] The 2-

Fluoro-3-nitropyridine is then added slowly. The reaction is refluxed until completion, filtered,

and the filtrate is concentrated to yield 3-Amino-2-fluoropyridine.[1]

Diazotization and Hydrolysis: 3-Amino-2-fluoropyridine is added to a sulfuric acid solution

and cooled to 0-5°C.[1] A solution of sodium nitrite is added dropwise while maintaining the

temperature. The mixture is stirred at 0-5°C for 2 hours, then allowed to warm to room

temperature, and finally heated to 60°C to complete the hydrolysis.[1] After cooling, the

reaction is neutralized with sodium hydroxide solution to yield the final product, 2-Fluoro-3-
hydroxypyridine.[1]

Protocol 2: Synthesis from 2-Amino-3-hydroxypyridine
This method provides a more direct route to the target compound via a diazotization-

fluorination reaction.
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2-Amino-3-hydroxypyridine

Diazonium Salt Intermediate

Pyridine Hydrofluoride (Py-(HF)x)
NaNO₂

0°C

2-Fluoro-3-hydroxypyridine

Stir at 0°C for 1h
Alkalinization (10N NaOH)

Extraction with EtOAc
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Caption: Synthesis workflow from 2-Amino-3-hydroxypyridine.

Methodology:

Reaction Setup: Pyridine hydrofluoride (Py-(HF)x, 70% HF) is cooled to 0°C in a suitable

reaction vessel.[2]

Addition of Reactants: 2-Amino-3-hydroxypyridine (1 equivalent) and sodium nitrite (NaNO₂,

~1.3 equivalents) are added sequentially to the cold pyridine hydrofluoride with caution.[2]

Reaction: The mixture is stirred at 0°C for 1 hour.[2]

Work-up: The reaction is carefully made alkaline by the slow addition of 10 N aqueous NaOH

solution. The mixture is then transferred to a separatory funnel and extracted multiple times

with ethyl acetate (EtOAc).[2]

Purification: The combined organic layers are washed with water and brine, dried over

sodium sulfate (Na₂SO₄), and concentrated under reduced pressure. The resulting crude

product is purified by silica gel column chromatography (e.g., eluting with a 50/50 mixture of

heptane/EtOAc) to afford pure 2-Fluoro-3-hydroxypyridine.[2]
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Reactivity and Applications
2-Fluoro-3-hydroxypyridine serves as a key building block in organic synthesis, particularly in

the pharmaceutical industry.

Core Compound
Chemical Reactivity Primary Applications

2-Fluoro-3-hydroxypyridine

-OH group

-F group

Pyridine Ring
Key Intermediate in Synthesis

Nucleophilic Substitution (at F)

Electrophilic Substitution (on ring)

O-alkylation / O-acylation

Site for
 derivatization

Modulates
 reactivity

Drug Development

Imaging Agents for Nicotinic α4β2 Receptors

Synthesis of Fluorine-containing Compounds

Agrochemical Synthesis

Leads to

Click to download full resolution via product page

Caption: Relationship between structure, reactivity, and applications.

Pharmaceutical Intermediate: It is widely used in the preparation of more complex

molecules. A notable application is in the synthesis of imaging agents for the nicotinic α4β2

receptor, which is a target for various neurological disorders.[2][6]

Fine Chemicals: Its structure is valuable for creating novel fluorine-containing organic

compounds, functional materials, and agrochemicals.[1][10]

Reactivity: The hydroxyl group can undergo typical reactions such as O-alkylation and O-

acylation. The fluorine atom at the 2-position activates the pyridine ring for certain

nucleophilic substitutions and influences the overall electronic properties of the molecule.

Spectroscopic Data
Detailed spectroscopic analysis is crucial for structure confirmation.

¹H NMR (DMSO-d₆, 298 K):

δ 10.41 (s, 1H, -OH)

δ 7.64 (td, J=1.7 and 4.7 Hz, 1H)
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δ 7.42 (dd, J=1.7, 1.7 and 10.8 Hz, 1H)

δ 7.17 (ddd, J=1.3, 4.7 and 7.8 Hz, 1H)[2]

¹³C NMR (DMSO-d₆, 298 K):

δ 152.8 (d, J¹F-C=233 Hz, C)

δ 140.2 (d, J²F-C=27 Hz, C)

δ 135.6 (d, J³F-C=13 Hz, CH)

δ 126.2 (d, J³F-C=5 Hz, CH)

δ 122.6 (CH)[2]

While specific IR and Mass Spectrometry data for the title compound were not found in the

provided search results, analytical services can provide this information for synthesized

batches.[3][11]

Safety and Handling
2-Fluoro-3-hydroxypyridine is classified as an irritant.[7][10]

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[7]

[9] It may be harmful if swallowed.

Precautions: Use in a well-ventilated area.[7] Wear suitable protective clothing, gloves, and

eye/face protection.[10] Avoid breathing dust.[7]

Storage: Store at room temperature in an inert atmosphere.[6] Keep the container sealed

and in a dry, dark, and ventilated place.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://wap.guidechem.com/question/how-can-2-fluoro-3-hydroxypyri-id149678.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5367690_EN.htm
https://www.chemscene.com/174669-74-0.html?productObj=CS-W019913
https://www.synchem.de/product/2-fluoro-3-hydroxypyridine/
https://www.lookchem.com/404.htm
https://www.chemdad.com/index.php?c=article&id=46756
https://store.apolloscientific.co.uk/product/2-fluoro-3-hydroxypyridine
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB5367690.htm
https://www.tcichemicals.com/IN/en/p/F0886
https://www.tcichemicals.com/IN/en/p/F0886
https://www.chembk.com/en/chem/3-FLUORO-2-HYDROXYPYRIDINE
https://www.chemicalbook.com/SpectrumEN_884494-35-3_HNMR.htm
https://www.chemicalbook.com/SpectrumEN_884494-35-3_HNMR.htm
https://www.benchchem.com/product/b122602#2-fluoro-3-hydroxypyridine-chemical-properties
https://www.benchchem.com/product/b122602#2-fluoro-3-hydroxypyridine-chemical-properties
https://www.benchchem.com/product/b122602#2-fluoro-3-hydroxypyridine-chemical-properties
https://www.benchchem.com/product/b122602#2-fluoro-3-hydroxypyridine-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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